Cas no 27483-18-7 ((3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione)

(3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione structure
27483-18-7 structure
Product Name:(3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione
CAS No:27483-18-7
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD24549394
CID:1080755
PubChem ID:927560
Update Time:2025-04-20

(3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • Cyclo(D-Val-L-Pro)
    • Cyclo(L-prolyl-D-valine)
    • Cyclo(L-prolyl-D-valyl)
    • Cyclo-(S-Pro-R-Val)
    • D-Valyl-L-proline diketopiperazine
    • [ "" ]
    • (3R,8aS)-Octahydro-3-(1-methylethyl)pyrrolo[1,2-a]pyrazine-1,4-dione
    • (3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione
    • (3R,8aS)-3-propan-2-yl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • AKOS032948976
    • EN300-20097826
    • DTXSID201159678
    • (3R,8aS)-Hexahydro-3-(1-methylethyl)pyrrolo[1,2-a]pyrazine-1,4-dione
    • FS-8688
    • (3R,8aS)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
    • 27483-18-7
    • CHEMBL460676
    • (3R,8aS)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • (3R, 8aS)-3-propan-2-yl-2, 3, 6, 7, 8, 8a-hexahydropyrrolo[1, 2-a]pyrazine-1, 4-dione
    • (3R,8AS)-3-isopropylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • (3R,8aS)-3-isopropyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • MDL: MFCD24549394
    • Inchi: 1S/C10H16N2O2/c1-6(2)8-10(14)12-5-3-4-7(12)9(13)11-8/h6-8H,3-5H2,1-2H3,(H,11,13)/t7-,8+/m0/s1
    • InChI Key: XLUAWXQORJEMBD-JGVFFNPUSA-N
    • SMILES: O=C1[C@@H](C(C)C)NC([C@@H]2CCCN21)=O

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 153-155 ºC
  • Solubility: Slightly soluble (7.3 g/l) (25 º C),

(3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

(3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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TargetMol Chemicals
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¥ 3,490 2023-07-11
TargetMol Chemicals
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